Cas no 1295737-17-5 (3-benzyl-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-benzyl-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one
• CAS No: 1295737-17-5
• MF: C₂₅H₂₀N₄O₂S
• MW: 440.516903877258
• CID: 5404355
• Update Time: 2025-10-18

3-benzyl-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• 3-benzyl-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C25H20N4O2S/c1-17-9-5-6-12-19(17)23-27-22(31-28-23)16-32-25-26-21-14-8-7-13-20(21)24(30)29(25)15-18-10-3-2-4-11-18/h2-14H,15-16H2,1H3
• InChI Key： MSHIHVWBGZPKCC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CC2=CC=CC=C2)C=1SCC1ON=C(C2=CC=CC=C2C)N=1

Additional information on 3-benzyl-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one

3-Benzyl-2-{[[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]Methyl]Sulfanyl}-3,4-Dihydroquinazolin-4-One: A Comprehensive Overview

The compound 3-benzyl-2-{[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]sulfanyl}-3,4-dihydroquinazolin-4-one, identified by the CAS number 1295737-17-5, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structural characteristics, synthetic methods, pharmacological properties, and potential applications.

The molecular structure of 3-benzyl... is characterized by a quinazolinone core, which serves as a central scaffold. This core is further substituted with a benzyl group at position 3 and a sulfanyl group at position 2. The sulfanyl group is attached to a 1,2,4-oxadiazole ring system, which itself is substituted with a 2-methylphenyl group. This intricate arrangement of functional groups contributes to the compound's diverse chemical properties and biological activities.

Recent studies have highlighted the potential of 3-benzyl... as a promising candidate in drug discovery. Researchers have explored its role as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary findings suggest that this compound may exhibit anti-tumor properties by targeting specific oncogenic pathways. These findings underscore the importance of further investigation into its therapeutic potential.

The synthesis of 3-benzyl... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinazolinone core through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitutions or coupling reactions. The use of palladium catalysts has been particularly effective in achieving high yields and selectivity in these reactions.

In terms of pharmacokinetics, recent studies have demonstrated that 3-benzyl... exhibits favorable absorption and bioavailability profiles. Its ability to penetrate cellular membranes efficiently suggests that it could be an effective drug candidate for treating diseases requiring intracellular targeting. Furthermore, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile at therapeutic doses.

The application of computational chemistry tools has provided valuable insights into the molecular interactions of 3-benzyl.... Molecular docking studies have revealed that this compound can bind effectively to several therapeutic targets, including kinases and proteases. These findings provide a strong foundation for future preclinical studies aimed at validating its therapeutic efficacy.

In conclusion, the compound cas 1295737..., with its unique structural features and promising biological activities, represents a significant advancement in the field of organic synthesis and pharmacology. As research continues to uncover its full potential, it holds great promise for contributing to the development of novel therapeutic agents in various disease areas.